Cas no 73229-39-7 (4-Methylthiophene-3-carbonitrile)

4-Methylthiophene-3-carbonitrile structure
73229-39-7 structure
Product Name:4-Methylthiophene-3-carbonitrile
CAS No:73229-39-7
Molecular Formula:C6H5NS
Molecular Weight:123.1756
MDL:MFCD18415975
CID:542812
PubChem ID:12565786

4-Methylthiophene-3-carbonitrile Properties

Names and Identifiers

    • 4-Methylthiophene-3-carbonitrile
    • 3-Thiophenecarbonitrile, 4-methyl-
    • 3-Cyano-4-methyl-thiophen
    • 3-cyano-4-methylthiophene
    • 3-Thiophenecarbonitrile,4-methyl
    • 4-methyl-thiophene-3-carbonitrile
    • 73229-39-7
    • CS-0103360
    • AS-77495
    • YCA22939
    • AKOS016007291
    • Z1255398661
    • SCHEMBL131541
    • DTXSID60502757
    • D76347
    • EN300-105325
    • AC-27191
    • FT-0740250
    • DA-17073
    • MDL: MFCD18415975
    • InChIKey: GJMSUOPXSZFRTE-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H5NS/c1-5-3-8-4-6(5)2-7/h3-4H,1H3
    • SMILES: CC1=CSC=C1C#N

Computed Properties

  • Exact Mass: 123.01400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 123.01427034g/mol
  • Heavy Atom Count: 8
  • Complexity: 124
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • LogP: 1.92818
  • PSA: 52.03000

4-Methylthiophene-3-carbonitrile Security Information

4-Methylthiophene-3-carbonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylthiophene-3-carbonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005QEY-250mg
4-Methylthiophene-3-carbonitrile
73229-39-7 95%
250mg
$10.00 2025-02-21
A2B Chem LLC
AC66714-100mg
4-Methylthiophene-3-carbonitrile
73229-39-7 95%
100mg
$5.00 2024-04-19
Aaron
AR005QNA-100mg
4-Methylthiophene-3-carbonitrile
73229-39-7 95%
100mg
$6.00
Alichem
A169005141-1g
4-Methylthiophene-3-carbonitrile
73229-39-7 95%
1g
$394.32 2023-09-01
Chemenu
CM199947-1g
4-methylthiophene-3-carbonitrile
73229-39-7 95%
1g
$430 2021-08-05
Cooke Chemical
BD8914147-100mg
4-Methylthiophene-3-carbonitrile
73229-39-7 95+%
100mg
RMB 427.20 2025-02-20
Enamine
EN300-105325-0.05g
4-methylthiophene-3-carbonitrile
73229-39-7 95%
0.05g
$100.0 2023-10-28
eNovation Chemicals LLC
D766914-100mg
4-Methylthiophene-3-carbonitrile
73229-39-7 97%
100mg
$230 2022-05-25
TRC
B101286-10mg
4-methylthiophene-3-carbonitrile
73229-39-7
10mg
$ 70.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1174000-100mg
4-Methylthiophene-3-carbonitrile
73229-39-7 95%
100mg
¥57.00 2024-07-28

4-Methylthiophene-3-carbonitrile Synthesis

4-Methylthiophene-3-carbonitrile Related Literature

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